2-chloro-N-(2-ethoxyphenyl)propanamide

• IUPAC Name: 2-chloro-N-(2-ethoxyphenyl)propanamide
• InChI: InChI=1S/C11H14ClNO2/c1-3-15-10-7-5-4-6-9(10)13-11(14)8(2)12/h4-8H,3H2,1-2H3,(H,13,14)
• InChI Key: IZRPVFOGMIDJRN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(C)Cl
• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol

Description

2-chloro-N-(2-ethoxyphenyl)propanamide is a compound with the molecular formula C11H14ClNO2. It is used in proteomics research.

Molecular Structure Analysis

The InChI code for 2-chloro-N-(2-ethoxyphenyl)propanamide is 1S/C11H14ClNO2/c1-3-15-10-7-5-4-6-9(10)13-11(14)8(2)12/h4-8H,3H2,1-2H3,(H,13,14). This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The molecular weight of 2-chloro-N-(2-ethoxyphenyl)propanamide is 227.69. It is a powder at room temperature.

Scientific Research Applications

Application in Pharmaceutical Industry

• Field : Pharmaceutical Industry
• Summary of Application : 2-chloro-N-(2-ethoxyphenyl)propanamide is used in the continuous cooling crystallization process. This process is key to developing a methodology linking the synthesis and purification unit operations.
• Methods of Application : A continuously operated single-stage mixed suspension−mixed product removal (MSMPR) crystallizer was developed for the continuous cooling crystallization of 2-chloro-N-(2-ethoxyphenyl)propanamide in toluene from 25 to 0 °C. The study focused on developing and optimizing the continuous cooling crystallization in relation to the yield by determining the effects of varying the residence time and the agitation rates.
• Results or Outcomes : Despite the oscillations, the dissolved concentration was constant. The yield and production rate from the system were constant after two residence times, as supported by FTIR data. The overall productivity was higher at shorter residence times (τ), and a productivity of 69.51 g/h for τ = 20 min was achieved for the isolation of 2-chloro-N-(2-ethoxyphenyl)propanamide.

Application in Proteomics Research

• Field : Proteomics Research
• Summary of Application : 2-chloro-N-(2-ethoxyphenyl)propanamide is used in proteomics research.
• Methods of Application : The specific methods of application in proteomics research are not detailed in the source.
• Results or Outcomes : The specific results or outcomes in proteomics research are not detailed in the source.

Use in Pharmaceutical Testing

• Field : Pharmaceutical Testing
• Summary of Application : 2-chloro-N-(2-ethoxyphenyl)propanamide is used for pharmaceutical testing.
• Methods of Application : The specific methods of application in pharmaceutical testing are not detailed in the source.
• Results or Outcomes : The specific results or outcomes in pharmaceutical testing are not detailed in the source.

Use in Biochemical Research

• Field : Biochemical Research
• Summary of Application : 2-chloro-N-(2-ethoxyphenyl)propanamide is used for biochemical research.
• Methods of Application : The specific methods of application in biochemical research are not detailed in the source.
• Results or Outcomes : The specific results or outcomes in biochemical research are not detailed in the source.

Safety And Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and more.